2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate

• IUPAC Name: [2-(morpholine-4-carbonyl)phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C18H16FNO4/c19-14-7-5-13(6-8-14)18(22)24-16-4-2-1-3-15(16)17(21)20-9-11-23-12-10-20/h1-8H,9-12H2
• InChI Key: KMXQUJWFMZUMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=CC=C2OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO4
• DSSTOX Substance ID: DTXSID001328512
• Molecular Weight: 329.3 g/mol
• Solubility: 45.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 299970-14-2

Description

2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate, also known as MFPB, is a chemical compound that has been widely studied for its potential use in scientific research. MFPB is a potent and selective antagonist of the dopamine D3 receptor, which is a target for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate acts as a competitive antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of this receptor, 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate can modulate dopamine signaling and alter the release of other neurotransmitters, such as glutamate and GABA.
Biochemical and Physiological Effects:
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release and the regulation of synaptic plasticity. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate is its high selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one limitation of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate is that it has a relatively short half-life in vivo, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate, including the development of more potent and selective D3 receptor antagonists, the investigation of the role of the dopamine D3 receptor in other neurological and psychiatric disorders, and the exploration of the potential therapeutic applications of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate in humans. Additionally, further studies are needed to better understand the biochemical and physiological effects of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate involves several steps, including the reaction of 4-fluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(4-morpholinylcarbonyl)phenol in the presence of a base to form 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate.

Scientific Research Applications

2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate has been used extensively in scientific research to study the role of the dopamine D3 receptor in various neurological and psychiatric disorders. It has been shown to have potential therapeutic applications for the treatment of addiction, depression, and schizophrenia.